Cas no 68101-27-9 (Phenol, 2-(2-amino-4-oxazolyl)-)
68101-27-9 structure
Product Name:Phenol, 2-(2-amino-4-oxazolyl)-
CAS No:68101-27-9
MF:C9H8N2O2
MW:176.172021865845
CID:1729462
Update Time:2024-11-27
Phenol, 2-(2-amino-4-oxazolyl)- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 2-(2-amino-4-oxazolyl)-
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- Inchi: 1S/C9H8N2O2/c10-9-11-7(5-13-9)6-3-1-2-4-8(6)12/h1-5,12H,(H2,10,11)
- InChI Key: DEXDOCMWYVVRLJ-UHFFFAOYSA-N
- SMILES: C1(O)=CC=CC=C1C1=COC(N)=N1
Computed Properties
- Exact Mass: 176.05864
Experimental Properties
- Density: 1.340±0.06 g/cm3(Predicted)
- Melting Point: 167 °C(Solv: water (7732-18-5); ethanol (64-17-5))
- Boiling Point: 381.6±34.0 °C(Predicted)
- PSA: 72.28
- pka: 8.50±0.30(Predicted)
Phenol, 2-(2-amino-4-oxazolyl)- Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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